![molecular formula C10H14N2O3S B4285477 ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate](/img/structure/B4285477.png)
ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate
Overview
Description
Ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate, also known as TGC, is a compound that has gained attention in the scientific community due to its potential therapeutic applications. TGC is a glycine derivative that has been shown to have anti-inflammatory, analgesic, and neuroprotective effects.
Mechanism of Action
The mechanism of action of ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate is not fully understood. However, it is believed that ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate exerts its effects by modulating the activity of the glycine receptor, which is a ligand-gated ion channel that plays a key role in neurotransmission. ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate has been shown to enhance the activity of the glycine receptor, which may contribute to its anti-inflammatory, analgesic, and neuroprotective effects.
Biochemical and Physiological Effects
ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, which are involved in the pathogenesis of many inflammatory diseases. ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate has also been shown to reduce pain sensitivity in animal models, which may have implications for the treatment of chronic pain. Additionally, ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate has been shown to reduce oxidative stress and inflammation in the brain, which may have implications for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate in lab experiments is its high purity and stability. ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate can be easily synthesized using a simple and efficient method, which allows for large-scale production. Additionally, ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate has been shown to have low toxicity, which makes it a safe compound to use in lab experiments.
One of the limitations of using ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate in lab experiments is its limited solubility in water. This can make it difficult to administer ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate to animals or cells in culture. Additionally, the mechanism of action of ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate is not fully understood, which makes it difficult to design experiments that specifically target its effects.
Future Directions
There are several future directions for research on ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate. One area of interest is the development of ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate analogs that have improved solubility and pharmacokinetic properties. Another area of interest is the investigation of the mechanism of action of ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate, which may lead to the development of new drugs that target the glycine receptor. Additionally, the therapeutic potential of ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease should be further explored.
Scientific Research Applications
Ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate has also been shown to have analgesic effects by reducing pain sensitivity in animal models. Additionally, ethyl N-{[(2-thienylmethyl)amino]carbonyl}glycinate has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
ethyl 2-(thiophen-2-ylmethylcarbamoylamino)acetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O3S/c1-2-15-9(13)7-12-10(14)11-6-8-4-3-5-16-8/h3-5H,2,6-7H2,1H3,(H2,11,12,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDZMAIYGZKQNOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)NCC1=CC=CS1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl N-[(thiophen-2-ylmethyl)carbamoyl]glycinate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.